2-(4-Fluorophenyl)-1-(5-(pyridin-4-yl)indolin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Fluorophenyl)-1-(5-(pyridin-4-yl)indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H17FN2O and its molecular weight is 332.378. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Versatile Synthesis Applications
A study described a new reaction involving a related compound, 1-(4-fluorophenyl)-2-(4-pyridyl)ethanone, leading to the synthesis of pyrazolopyridines and other pyrido fused systems. This demonstrates the compound's utility in preparing a wide range of bicyclic systems, highlighting its versatility in synthetic organic chemistry (Almansa et al., 2008).
Anti-Inflammatory Applications
Another study focused on synthesizing derivatives of a structurally similar compound to explore their potential anti-inflammatory properties. This research underscores the compound's relevance in drug development for inflammation-related conditions (Karande & Rathi, 2017).
Molecular Docking and Structural Analysis
Research on pyridine derivatives, including compounds structurally related to the one , has been carried out to understand their interaction with biological targets, such as enzymes or receptors. Studies have employed crystal structure analysis, molecular docking, and DFT calculations to predict the binding affinity and activity of these compounds against specific targets, indicating the compound's potential in drug design and development (Venkateshan et al., 2019).
Optical and Electronic Properties
Investigations into the electronic properties of related compounds, such as 1-[3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethanone, have been conducted. These studies provide insights into the charge transfer mechanisms within molecules, which can be crucial for applications in materials science and optoelectronics (Mary et al., 2015).
Antifungal and Antimicrobial Research
The synthesis and development of antifungal agents, such as voriconazole, involve the use of fluorophenyl compounds. Research in this area showcases the potential of the fluorophenyl group in enhancing the activity and specificity of antifungal drugs, suggesting the compound's applicability in addressing fungal infections (Butters et al., 2001).
Properties
IUPAC Name |
2-(4-fluorophenyl)-1-(5-pyridin-4-yl-2,3-dihydroindol-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O/c22-19-4-1-15(2-5-19)13-21(25)24-12-9-18-14-17(3-6-20(18)24)16-7-10-23-11-8-16/h1-8,10-11,14H,9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWZRQGSRYPBWFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=C1C=C(C=C2)C3=CC=NC=C3)C(=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.